Cas no 2551117-12-3 (2-(3-Azidocyclobutyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-Azidocyclobutyl)cyclopropane-1-carboxylic acid
• CAS No: 2551117-12-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD32874736
• CID: 5671161
• PubChem ID: 154814337
• Update Time: 2025-05-27

2-(3-Azidocyclobutyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid
• EN300-26980663
• 2551117-12-3
• 2-(3-Azidocyclobutyl)cyclopropane-1-carboxylic acid

• MDL： MFCD32874736
• Inchi： 1S/C8H11N3O2/c9-11-10-5-1-4(2-5)6-3-7(6)8(12)13/h4-7H,1-3H2,(H,12,13)
• InChI Key： XLPGOMPWLUPYCE-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.7Ų

Additional information on 2-(3-Azidocyclobutyl)cyclopropane-1-carboxylic acid

2-(3-Azidocyclobutyl)cyclopropane-1-carboxylic Acid: A Novel Compound with Promising Applications in Medicinal Chemistry

CAS No. 2551117-12-3, also known as 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid, is a unique and highly versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its distinctive azide and cyclopropane moieties, which confer it with a range of interesting chemical and biological properties. In this article, we will delve into the structure, synthesis, and potential applications of 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid, highlighting its significance in current research.

The molecular structure of 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid is particularly noteworthy. The azide group (N₃) is a functional group that has been extensively used in click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is highly efficient and selective, making it a valuable tool in the synthesis of complex molecules. The presence of the azide group in 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid opens up numerous possibilities for functionalization and conjugation with other molecules.

The cyclopropane ring is another key feature of this compound. Cyclopropanes are three-membered cyclic alkanes that exhibit high ring strain due to their bent bond angles. This strain can be harnessed to drive various chemical reactions, making cyclopropanes useful intermediates in organic synthesis. In the context of 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid, the cyclopropane ring adds an additional layer of complexity and reactivity to the molecule.

Recent studies have explored the potential applications of 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid in various areas of medicinal chemistry. One notable application is in the development of novel drug delivery systems. The azide group can be used to attach targeting ligands or other functional groups to the molecule, allowing for precise delivery to specific cells or tissues. This approach has shown promise in enhancing the therapeutic efficacy and reducing the side effects of drugs.

Another area of interest is the use of 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid in bioconjugation reactions. Bioconjugation involves linking biomolecules such as proteins, antibodies, or nucleic acids to other molecules to create hybrid structures with enhanced properties. The azide group in 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid can be used to form stable covalent bonds with alkynes through CuAAC reactions, enabling the creation of bioconjugates with high specificity and stability.

In addition to its potential applications in drug delivery and bioconjugation, 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid has also been studied for its biological activity. Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in disease pathways. For example, it has been found to inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth and division. This suggests that 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid could be a valuable lead compound for the development of new therapeutic agents.

The synthesis of 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid has been optimized using modern synthetic techniques. One common approach involves the reaction of a suitable azidoalkyl halide with a cyclopropyl carboxylic acid derivative, followed by ring-closing metathesis (RCM) to form the cyclobutane ring. This method allows for high yields and excellent purity, making it suitable for large-scale production.

Despite its promising properties, further research is needed to fully understand the potential applications and limitations of 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid. Ongoing studies are focused on optimizing its chemical stability, improving its solubility, and evaluating its toxicity profile. These efforts will be crucial in determining its suitability for various medicinal chemistry applications.

In conclusion, 2-(3-azidocyclobutyl)cyclopropane-1-carboxylic acid (CAS No. 2551117-12-3) is a fascinating compound with a wide range of potential applications in medicinal chemistry. Its unique combination of an azide group and a cyclopropane ring makes it a valuable tool for drug delivery, bioconjugation, and enzyme inhibition studies. As research in this area continues to advance, it is likely that new and exciting applications for this compound will be discovered.